Cas no 55079-83-9 (Acitretin)

• Product Name: Acitretin
• CAS No: 55079-83-9
• Molecular Formula: C₂₁H₂₆O₃
• Molecular Weight: 326.4293
• MDL: MFCD00866632
• CID: 56696
• PubChem ID: 5284513

Acitretin Properties

Names and Identifiers

• Etretin
• 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-2,4,6,8-nonatetraenoic acid
• Neotigason
• Soriatane
• acitretin
• ( 2E,4E,6E,8E )-9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-nona-2,4,6,8-tetraenoic acid
• Acetretin
• Ro 10-1670
• VE-821
• Acitreti
• Acritretin
• all-trans-etretin
• retinoidetretin
• 9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid
• (2E,4E,6E,8E)-9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic Acid
• Acitretine
• all-trans-Acitretin
• Retinoid etretin
• Acitretinum
• Acitretina
• TMMP
• Acitretinum [Latin]
• Acitretine [French]
• Acitretina [Spanish]
• 13-cis-Acitretin
• (all-E)-9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-2,4,6,8-nonatetraenoic acid
• all-trans-3,7-Dimethyl-9-(4-methox
• LCH760E9T7
• Acitretin, >=98.0% (HPLC)
• EN300-117242
• BIDD:GT0617
• ACITRETIN (USP MONOGRAPH)
• 2,4,6,8-Nonatetraenoic acid, 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-
• CHEMBL1131
• 419534-31-9
• SW199134-2
• ACITRETIN [USP-RS]
• D05BB02
• CS-1855
• Isoacitretin;Ro 13-7652
• 54757-46-9
• CHEBI:50173
• C75579
• MLS001076667
• CHEBI:50172
• ACITRETIN [WHO-DD]
• ACITRETIN [INN]
• ACITRETIN [HSDB]
• NCGC00163127-01
• Acitretin, United States Pharmacopeia (USP) Reference Standard
• 2,4,6,8-Nonatetraenoic acid, 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-, (2E,4E,6E,8E)-
• Acitretin,(S)
• UNII-LCH760E9T7
• ACITRETIN [USP MONOGRAPH]
• 2,4,6,8-Nonatetraenoic acid, 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-, (all-E)-
• KS-5246
• BCPP000437
• (2E,4E,6E,8E)-9-(4-methoxy-2,3,6-trimethyl-phenyl)-3,7-dimethyl-nona-2,4,6,8-tetraenoic acid
• ACITRETIN [MART.]
• DTXCID902553
• Soriatane (TN)
• Acitretin (USAN:USP:INN:BAN)
• GTPL7598
• Soriatane CK
• Trimethylmethoxyphenyl-retinoic acid
• Acitretin, Pharmaceutical Secondary Standard; Certified Reference Material
• Acitretinum (Latin)
• NS00002571
• U0279
• BA164136
• EN300-1273239
• CCRIS 5534
• Acitretin 100 microg/mL in Acetonitrile:Acetone
• A830475
• Acitretin- Bio-X
• HY-B0107
• ACITRETIN (EP MONOGRAPH)
• ACITRETIN [ORANGE BOOK]
• s1368
• Acitretin; (all-E)-9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid
• Acitretin (USP/INN)
• SCHEMBL3759
• Ro-10-1670/000
• HMS2234L17
• AB00698376_09
• AC-4702
• (2E,4E,6E,8E)-3,7-dimethyl-9-[2,3,6-trimethyl-4-(methyloxy)phenyl]nona-2,4,6,8-tetraenoic acid
• ACITRETIN [EP MONOGRAPH]
• all-trans-3,7-Dimethyl-9-(4-methoxy-2,3,6-trimethylphenyl)-2,4,6,8-nonatetraenoic acid
• D02754
• SR-01000763200
• Acitretin, European Pharmacopoeia (EP) Reference Standard
• Acitretin [USAN:USP:INN:BAN]
• MFCD00866632
• CAS-55079-83-9
• 1ST40189
• Acitretin, British Pharmacopoeia (BP) Reference Standard
• DTXSID6022553
• NCGC00163127-03
• CCG-220668
• BDBM50088429
• SR-01000763200-3
• DB00459
• 13-CIS-ACITRETIN-D3
• Spectrum5_002065
• AS-12644
• BCP9000229
• Ro 10-1670/000
• Z2312273468
• Ro-10-1670
• ACITRETIN [USP IMPURITY]
• 13-is Acitretin
• Tox21_112012
• HSDB 7187
• ACITRETIN (MART.)
• 2,4,6,8-Nonatetraenoic acid, 3,7-dimethyl-9-(4-methoxy-2,3,6-trimethylphenyl)-, (all-E)-
• ACITRETIN [USAN]
• (2E,4E,6E,8E)-9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-2,4,6,8-nonatetraenoic acid
• NCGC00163127-02
• EINECS 259-474-4
• Ro-101670000
• Q341500
• ACITRETIN (USP IMPURITY)
• AKOS015889991
• AB00698376-08
• HMS3714E17
• SMR000499573
• CS-0368934
• ACITRETIN [VANDF]
• 9-cis Acitretin
• ACITRETIN [MI]
• HMS3259J12
• BRD-K90699611-001-01-4
• 55079-83-9
• ACITRETIN (USP-RS)
• DB-222690
• BRD-K62012036-001-13-6
• BRD-K62012036-001-14-4
• (2E,4E,6E,8E)-9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoicacid
• NC00723
• STL565770

• MDL： MFCD00866632
• InChIKey： IHUNBGSDBOWDMA-AQFIFDHZSA-N
• Inchi： 1S/C21H26O3/c1-14(8-7-9-15(2)12-21(22)23)10-11-19-16(3)13-20(24-6)18(5)17(19)4/h7-13H,1-6H3,(H,22,23)/b9-7+,11-10+,14-8+,15-12+
• SMILES： O(C([H])([H])[H])C1C([H])=C(C([H])([H])[H])C(/C(/[H])=C(\[H])/C(=C(\[H])/C(/[H])=C(\[H])/C(=C(\[H])/C(=O)O[H])/C([H])([H])[H])/C([H])([H])[H])=C(C([H])([H])[H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 326.188195g/mol
• Surface Charge: 0
• XLogP3: 6.1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 326.188195g/mol
• Monoisotopic Mass: 326.188195g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 24
• Complexity: 539
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Stability Shelf Life: Stable under recommended storage conditions.
• Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
• Dissociation Constants: pKa = 5.1 (est)
• LogP: 5.16700
• PSA: 46.53000
• Merck: 112
• Refractive Index: 1.4700 (estimate)
• Boiling Point: 521.3°C at 760 mmHg
• Melting Point: 230°C(lit.)
• Flash Point: 180.3±20.3 °C
• Color/Form: Powder
• Stability/Shelf Life: LIGHT SENSITIVE
• λmax: 352(MeOH)(lit.)
• Density: 1.1348 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids